Cas no 139780-70-4 (2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl)-
• CAS No: 139780-70-4
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• MDL: MFCD01917495
• CID: 1290391
• PubChem ID: 727649
• Update Time: 2025-10-28

2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl)-
• 4-(3,4,5-trimethoxyphenyl)-1,3-thiazol-2-amine
• 139780-70-4
• Oprea1_068283
• SCHEMBL7363044
• BBL020879
• STK893585
• F0745-0337
• Z48847661
• 4-(3,4,5-Trimethoxy-phenyl)-thiazol-2-ylamine
• 4-(3,4,5-trimethoxyphenyl)thiazol-2-amine
• AKOS001055930
• EN300-6502988
• SR-01000008845-1
• SR-01000008845

• MDL： MFCD01917495
• Inchi： 1S/C12H14N2O3S/c1-15-9-4-7(8-6-18-12(13)14-8)5-10(16-2)11(9)17-3/h4-6H,1-3H3,(H2,13,14)
• InChI Key： YWMVWIDAXMTSOP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 266.07262
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 66.6

Additional information on 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl)-

Introduction to 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl) and Its Significance in Modern Chemical Biology

The compound CAS no. 139780-70-4, identified as 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl), represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. Thiazole derivatives have long been recognized for their diverse biological activities, and this particular compound, with its unique structural features, has garnered attention due to its promising pharmacological properties.

At the core of this compound's structure lies the thiazolamine moiety, a sulfur-containing heterocycle that is known to exhibit a wide range of biological effects. The presence of the 3,4,5-trimethoxyphenyl group further enhances its complexity and functionality, making it a valuable scaffold for drug discovery. This combination of structural elements has positioned 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl) as a candidate for further investigation in various therapeutic areas.

Recent advancements in chemical biology have highlighted the importance of small molecules in modulating biological pathways. The thiazolamine core of this compound has been shown to interact with multiple targets, including enzymes and receptors involved in inflammation and cell signaling. Such interactions are critical for understanding the mechanisms underlying various diseases and for developing novel therapeutic strategies.

In particular, the 3,4,5-trimethoxyphenyl substituent plays a pivotal role in determining the compound's pharmacological profile. This aromatic group is known to enhance binding affinity and selectivity towards certain biological targets. Studies have demonstrated that derivatives of this nature can exhibit anti-inflammatory and antioxidant properties, making them attractive candidates for treating chronic inflammatory diseases and oxidative stress-related disorders.

The synthesis of CAS no. 139780-70-4 involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methods. The introduction of the thiazolamine group requires precise control over reaction conditions to ensure high yield and purity. This level of synthetic rigor underscores the compound's potential as a lead molecule in drug development pipelines.

Current research in chemical biology is increasingly focused on identifying small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl) makes it a promising candidate for disrupting or stabilizing PPIs associated with various diseases. By interfering with these interactions, such compounds can potentially restore normal cellular function and provide therapeutic benefits.

Another area of interest is the use of this compound in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The thiazolamine core has been shown to interact with kinase active sites, leading to inhibition of their activity. This property makes CAS no. 139780-70-4 a valuable tool for studying kinase mechanisms and for designing novel anticancer agents.

The pharmaceutical industry has increasingly recognized the importance of thiazole derivatives in drug development. Their versatility and efficacy make them ideal candidates for addressing unmet medical needs. As research continues to uncover new biological activities associated with these compounds, their relevance in therapeutic applications is expected to grow.

In conclusion,2-Thiazolamine, 4-(3,4,5-trimethoxyphenyl) (CAS no. 139780-70-4) stands out as a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and demonstrated biological activities make it a compelling candidate for further exploration. As our understanding of its mechanisms and applications evolves，this compound is poised to contribute to the development of novel therapeutic strategies across multiple disease areas.